Cas no 19821-06-8 (Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester)

• Product Name: Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester
• CAS No: 19821-06-8
• MF: C₁₀H₁₄NO₄PS₂
• MW: 307.326220989227
• CID: 237333
• PubChem ID: 186049
• Update Time: 2025-04-19

Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester
• diethoxy-(4-nitrophenyl)sulfanyl-sulfanylidene-λ⁵-phosphane
• 19821-06-8
• Phosphorodithioic acid, O,O-diethyl S-(p-nitrophenyl) ester
• DTXSID0040337

• Inchi： 1S/C10H14NO4PS2/c1-3-14-16(17,15-4-2)18-10-7-5-9(6-8-10)11(12)13/h5-8H,3-4H2,1-2H3
• InChI Key： CBNFNKWKGZYTCK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 307.01032
• Monoisotopic Mass: 307.01018727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 61.6